Cas no 2248303-65-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate
• CAS No: 2248303-65-1
• MF: C₁₆H₁₀Cl₂N₂O₆S
• MW: 429.231400966644
• CID: 6086100
• PubChem ID: 165730585
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 2248303-65-1
• EN300-6520248
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate

• Inchi： 1S/C16H10Cl2N2O6S/c17-12-6-5-9(7-13(12)18)27(24,25)19-8-14(21)26-20-15(22)10-3-1-2-4-11(10)16(20)23/h1-7,19H,8H2
• InChI Key： DFACHZREBMNIKF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 427.9636626g/mol
• Monoisotopic Mass: 427.9636626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate (CAS No. 2248303-65-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate (CAS No. 2248303-65-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is characterized by the presence of a 1,3-dioxo group and a 3,4-dichlorobenzenesulfonamido moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The isoindoline core is a well-known scaffold in medicinal chemistry, often utilized in the design of bioactive molecules due to its ability to modulate a wide range of biological targets. The 1,3-dioxo group, in particular, contributes to the compound's stability and reactivity, while the 3,4-dichlorobenzenesulfonamido substituent introduces additional functional diversity and enhances its pharmacological profile. Recent studies have highlighted the potential of this compound in various therapeutic areas, including anti-inflammatory and anticancer applications.

One of the key areas of interest for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate is its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a continuous need for new and effective treatments. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. By targeting these cytokines, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate has the potential to provide a novel therapeutic approach for managing inflammation.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate has also shown promise in cancer research. Cancer remains one of the leading causes of mortality worldwide, and the development of new anticancer agents is an ongoing challenge. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of NF-kB, a transcription factor that is frequently overactive in cancer cells and promotes their survival. By targeting NF-kB signaling, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate can potentially enhance the efficacy of existing cancer therapies.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate are also an important consideration for its therapeutic development. Preclinical studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and stability in physiological conditions, which are essential attributes for a drug candidate. Furthermore, its low toxicity profile makes it a promising lead for further optimization and clinical evaluation.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular mechanisms underlying the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity and selectivity. For example, it has been shown to interact with key enzymes involved in inflammatory pathways such as COX-2 and LOX. These findings provide valuable insights into the structure-function relationships of this compound and guide its rational design for improved therapeutic outcomes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dichlorobenzenesulfonamido)acetate (CAS No. 2248303-65-1) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for developing novel therapeutics against inflammatory diseases and cancer. Ongoing research efforts aim to optimize its pharmacological properties and advance it towards clinical trials. As our understanding of this compound continues to evolve, it holds great potential to contribute significantly to the field of drug discovery and development.